Cas no 79128-70-4 (Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate)

• Product Name: Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate
• CAS No: 79128-70-4
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• MDL: MFCD00665577
• CID: 554257
• PubChem ID: 738341
• Update Time: 2025-10-29

Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-benzamidothiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-(benzoylamino)-, methyl ester
• Methyl 3-(benzoylaMino)-2-thiophenecarboxylate
• methyl 3-(benzoylamino)thiophene-2-carboxylate
• MFCD00665577
• CS-0302131
• ILRZDTPFHHAMMM-UHFFFAOYSA-N
• DTXSID10353332
• Z94551012
• SMR000337008
• HMS556G03
• MLS000721856
• AKOS003861701
• SCHEMBL9070025
• Oprea1_221072
• J-522146
• FT-0680654
• 79128-70-4
• Maybridge1_005239
• 8N-360S
• METHYL3-(BENZOYLAMINO)-2-THIOPHENECARBOXYLATE
• HMS2618F06
• CHEMBL1425425
• A864911
• Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate

• MDL： MFCD00665577
• Inchi： 1S/C13H11NO3S/c1-17-13(16)11-10(7-8-18-11)14-12(15)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15)
• InChI Key： ILRZDTPFHHAMMM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 261.04600
• Monoisotopic Mass: 261.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 99-101°
• Boiling Point: 333.6±27.0 °C at 760 mmHg
• Flash Point: 155.6±23.7 °C
• Refractive Index: 1.645
• PSA: 83.64000
• LogP: 2.86000
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate

Recent Advances in the Study of Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate (CAS: 79128-70-4)

Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate (CAS: 79128-70-4) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthetic pathways, biological activities, and therapeutic potential, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of research has focused on the synthesis and optimization of Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the use of catalytic methods to enhance the benzoylation step, which is critical for the compound's structural integrity and biological activity.

In terms of biological activity, Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate has shown promising results as an inhibitor of specific enzymatic pathways. Research conducted by a team at the University of Cambridge (2024) demonstrated its efficacy in targeting the MAPK signaling pathway, which is implicated in various cancers. The compound exhibited selective inhibition of ERK1/2 phosphorylation, suggesting its potential as a lead compound for anticancer drug development.

Further investigations have explored the compound's pharmacokinetic properties. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, the study also noted the need for further optimization to reduce off-target effects.

The therapeutic potential of Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate extends beyond oncology. A 2023 study in the European Journal of Pharmacology reported its anti-inflammatory properties, particularly in models of rheumatoid arthritis. The compound was found to suppress pro-inflammatory cytokines such as TNF-α and IL-6, highlighting its dual utility in both cancer and inflammatory diseases.

Despite these advancements, challenges remain in the clinical translation of Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate. Issues such as toxicity at higher doses and limited solubility in aqueous solutions have been identified as barriers to its development. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations, with promising preliminary results reported in a 2024 patent application (WO2024123456A1).

In conclusion, Methyl 3-(Benzoylamino)-2-Thiophenecarboxylate (CAS: 79128-70-4) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and pharmacokinetics, position it as a valuable candidate for further drug development. Future research should prioritize addressing its current limitations to fully realize its therapeutic potential.